Cas no 3399-22-2 (dimethyl trans-1,4-cyclohexanedicarboxylate)
Dimethyl trans-1,4-cyclohexanedicarboxylate is a diester derivative of trans-1,4-cyclohexanedicarboxylic acid, characterized by its stable cyclohexane ring structure. This compound is valued for its role as a versatile intermediate in organic synthesis, particularly in the production of polymers, plasticizers, and specialty chemicals. Its trans-configuration ensures high thermal and chemical stability, making it suitable for applications requiring robust performance under demanding conditions. The ester functional groups enhance solubility in organic solvents, facilitating further chemical modifications. Additionally, its rigid cyclohexane backbone contributes to improved mechanical properties in polymer matrices. The compound is typically synthesized via esterification of trans-1,4-cyclohexanedicarboxylic acid, ensuring high purity and consistent performance.
3399-22-2 structure
Product Name:dimethyl trans-1,4-cyclohexanedicarboxylate
CAS No:3399-22-2
MF:C10H16O4
MW:200.231643676758
MDL:MFCD00063917
CID:820145
PubChem ID:135727010
Update Time:2025-10-13
dimethyl trans-1,4-cyclohexanedicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl trans-1,4-cyclohexanedicarboxylate
- Dimethyl trans-cyclohexane-1,4-dicarboxylate
- (1r,4r)-dimethyl cyclohexane-1,4-dicarboxylate
- dimethyl 1,4-cyclohexanedicarboxylate
- trans-1,4-Cyclohexanedicarboxylic acid 1,4-dimethyl ester
- trans-Dimethyl cyclohexane-1,4-dicarboxylate
- dimethyl cyclohexane-trans-1,4-dicarboxylate
- Dimethyl trans-1,4-
- DiMethyl trans-1,4-cyclohexanedicarboxylate 5GR
- trans-1,4-Cyclohexandicarbonsaeure-dimethylester
- trans-1,4-di(methoxycarbonyl)cyclohexane
- trans-Cyclohexane-1,4-dicarboxylic acid dimethyl ester
- trans-1,4-Cyclohexanedicarboxylic Acid Dimethyl Ester
- Dimethyl cyclohexane-1,4-dicarboxylate
- cis-Dimethyl cyclohexane-1,4-dicarboxylate
- DIMETHYL HEXAHYDROTEREPHTHALATE
- 1,4-Cyclohexanedicarboxylic acid, dimethyl ester
- 1,4-Cyclohexanedicarboxylic acid, dimethyl ester, trans-
- C
- UNII-YS87MDS0ZV
- NCGC00258031-01
- DTXCID10196544
- 1,4-dimethyl (1s,4s)-cyclohexane-1,4-dicarboxylate
- SCHEMBL74396
- 94-60-0
- SY013155
- MFCD00216473
- AI3-28580
- BCP26700
- 1,4-dimethyl cyclohexane-1,4-dicarboxylate
- Dimethyltrans-1,4-cyclohexanedicarboxylate
- SCHEMBL2948892
- DB-031978
- HMS552C09
- 1,4 dimethyl cyclohexane dicarboxylate
- DS-5422
- NS00005115
- CS-0049615
- D3723
- 1,4-Cyclohexanedicarboxylic acid, 1,4-dimethyl ester
- SC5069
- Dimethyl trans-cyclohexane-1,4-dicarboxylate, 99%
- HSDB 5284
- J-019410
- AKOS015850869
- (1s,4s)-dimethyl cyclohexane-1,4-dicarboxylate
- CIS-1,4-DIMETHYL CYCLOHEXANEDICARBOXYLATE
- CAS-94-60-0
- 3399-21-1
- AI3-52224
- CS-0043139
- DTXSID3026566
- Maybridge1_003749
- SB11028
- NCGC00164087-02
- CAS-3399-22-2
- DMCHDC
- NSC 76564
- CS-D0993
- CHEMBL1894902
- 3399-22-2
- NCGC00164087-01
- SY012683
- CHEMBL3186827
- Q27256463
- EINECS 202-347-5
- AS-30076
- DIMETHYL HEXAHYDROTEREPHTHALATE [HSDB]
- AKOS016000430
- MFCD00063917
- rel-(1r,4r)-Dimethyl cyclohexane-1,4-dicarboxylate
- dimethylcyclohexane-1,4-dicarboxylate
- MFCD00001460
- DTXSID1029255
- Dimethyl 1,4-cyclohexanedicarboxylate, trans-
- SCHEMBL4547603
- trans-1,4-Cyclohexanedicarboxylic acid, dimethyl ester
- NCGC00257190-01
- Tox21_303293
- DB-007437
- hexahydrodimethyl terephthalate
- SCHEMBL2200767
- Cis-dimethyl 1,4-cyclohexanedicarboxylate
- 1,4-Cyclohexanedicarboxylic Acid Dimethyl Ester
- EC 202-347-5
- Tox21_200477
- trans-dimethyl 1,4-cyclohexanedicarboxylate
- EN300-396250
- Dimethyl Cyclohexane-1,4-dicarboxylate(1,4-Cyclohexanedicarboxylic Dimethyl Ester)
- Dimethyl 1,4-cyclohexanedicarboxylate, cis + trans
- Cis-1,4-cyclohexanedicarboxylic acid dimethyl ester
- Dimethyl cis-1,4-cyclohexanedicarboxylate
- NS00123225
- EN300-36447
- NCGC00259847-01
- W-109053
- 1,4-Cyclohexanedicarboxylic acid, 1,4-dimethyl ester, trans-
- AKOS009158654
- NSC-76564
- UNII-35IVG3419I
- HEXAHYDRODIMETHYL TEREPTHALATE
- Q27294684
- dimethyl 1, 4-cyclohexane-dicarboxylate
- dimethyl 1,4cyclohexanedicarboxylate
- YS87MDS0ZV
- NSC76564
- Dimethyl 1,4-cyclohexanedicarboxylate, cis-
- EASTMAN DMCD
- 1,4-dimethyl (1r,4r)-cyclohexane-1,4-dicarboxylate
- Tox21_202298
- NCGC00164087-03
- 1,4Cyclohexanedicarboxylic acid, dimethyl ester
- 35IVG3419I
- TF036NGH12
- DTXCID806566
- Dimethyl cyclohexane-1,4-dicarboxylate, technical, cis+trans, >=90% (GC)
- UNII-TF036NGH12
- dimethyl trans-1,4-cyclohexanedicarboxylate
-
- MDL： MFCD00063917
- Inchi： 1S/C10H16O4/c1-13-9(11)7-3-5-8(6-4-7)10(12)14-2/h7-8H,3-6H2,1-2H3
- InChI Key： LNGAGQAGYITKCW-UHFFFAOYSA-N
- SMILES： O(C)C(C1CCC(C(=O)OC)CC1)=O
Computed Properties
- Exact Mass: 200.10500
- Monoisotopic Mass: 200.105
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 52.6
Experimental Properties
- Color/Form: White crystals
- Density: 1.102±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 67.0 to 71.0 deg-C
- Boiling Point: 140°C/20mmHg(lit.)
- Flash Point: 115.4±18.8 ºC,
- Refractive Index: 1.4560 (589.3 nm 31 ºC)
- Solubility: Slightly soluble (5 g/l) (25 º C),
- PSA: 52.60000
- LogP: 1.13880
- Solubility: Insoluble
dimethyl trans-1,4-cyclohexanedicarboxylate Security Information
- Prompt：warning
- Hazard Statement： H320
- Warning Statement： P264-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 52/53-38
- Safety Instruction： S22; S24/25
-
Hazardous Material Identification：
- Risk Phrases：R52/53; R38
- Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
- TSCA：Yes
dimethyl trans-1,4-cyclohexanedicarboxylate Customs Data
- HS CODE：2917209090
- Customs Data：
China Customs Code:
2917209090Overview:
HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture
Regulatory conditions:
A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goodsInspection and quarantine category:
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported foodSummary:
2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
dimethyl trans-1,4-cyclohexanedicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM202151-100g |
Dimethyl trans-1,4-cyclohexanedicarboxylate |
3399-22-2 | 98% | 100g |
$224 | 2021-08-04 | |
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3399-22-2 | 99% | 25g |
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Dimethyl trans-1,4-cyclohexane-dicarboxylate |
3399-22-2 | 99% | 100g |
£47.00 | 2025-02-19 | |
| Chemenu | CM202151-100g |
Dimethyl trans-1,4-cyclohexanedicarboxylate |
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| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 366684-1G |
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| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D3723-5g |
dimethyl trans-1,4-cyclohexanedicarboxylate |
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￥750.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | D3723-1g |
dimethyl trans-1,4-cyclohexanedicarboxylate |
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￥170.0 | 2022-05-30 | |
| Fluorochem | 216935-1g |
1R,4R)-Dimethyl cyclohexane-1,4-dicarboxylate |
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￡12.00 | 2022-03-01 |
dimethyl trans-1,4-cyclohexanedicarboxylate Suppliers
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(CAS:3399-22-2)Dimethyl trans-1,4-cyclohexanedicarboxylate
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Purity:99%
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dimethyl trans-1,4-cyclohexanedicarboxylate Related Literature
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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